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Compound of Interest

Compound Name: Dbco-peg13-dbco

Cat. No.: B8104337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data sheet

(SDS) information for Dibenzocyclooctyne-Polyethylene Glycol (13)-Dibenzocyclooctyne

(DBCO-PEG13-DBCO). As a critical bifunctional linker in bioconjugation and drug

development, understanding its safety and handling profile is paramount for ensuring

laboratory safety and experimental integrity. This document synthesizes available data from

safety data sheets of closely related compounds, product specifications, and relevant

toxicological guidelines to provide a thorough safety profile.

Hazard Identification and Classification
While a specific Safety Data Sheet for DBCO-PEG13-DBCO is not publicly available, data from

analogous structures, such as DBCO-PEG-DBCO and DBCO-PEG13-NHS ester, provide

valuable insights into its potential hazards.

Based on the available information for closely related compounds, DBCO-PEG13-DBCO is

generally not classified as a hazardous substance. However, a related compound containing

the DBCO-PEG13 moiety is classified under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS) as follows:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.
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Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting

effects.

It is therefore prudent to handle DBCO-PEG13-DBCO with the assumption of these potential

hazards.

Pictograms:

For related compounds, the following pictograms are applicable:

Pictogram Description

alt text Exclamation Mark

alt text Environment

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.
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P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
Quantitative data for the physical and chemical properties of DBCO-PEG13-DBCO are not

extensively published. The following table summarizes available information from various

suppliers.

Property Value Source

Molecular Formula C₆₆H₈₆N₄O₁₇ BroadPharm

Molecular Weight 1207.4 g/mol BroadPharm

Appearance
White to off-white solid or

viscous liquid

Inferred from related

compounds

Solubility
Soluble in water, DMSO, DCM,

DMF
BroadPharm

Purity >95% - 98% BroadPharm

Toxicological Information
To the best of our knowledge, the chemical, physical, and toxicological properties of DBCO-
PEG13-DBCO have not been thoroughly investigated. The classification of a related compound

as "Acute toxicity, Oral (Category 4)" suggests that the LD50 (rat, oral) is between 300 and

2000 mg/kg.

Experimental Protocol: OECD Test Guideline 401 (Acute
Oral Toxicity)
The "Acute toxicity, Oral (Category 4)" classification is typically determined following

standardized protocols such as the now-rescinded OECD Test Guideline 401.[1][2][3][4][5] This

guideline, while replaced by alternative methods that reduce animal use, provides the

foundational methodology for such classifications.
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Methodology:

Test Animals: The test is primarily conducted on rodent species (e.g., rats). A group of at

least 5 animals of the same sex is used for each dose level.

Administration of Substance: The test substance is administered orally via gavage in

graduated doses to several groups of animals, with one dose per group.

Observation: Animals are observed for a defined period (typically 14 days) for signs of

toxicity and mortality. Observations include changes in skin, fur, eyes, and mucous

membranes, as well as respiratory, circulatory, autonomic, and central nervous system

effects.

Data Collection: The number of mortalities in each group is recorded, and the LD50 (the

statistically derived single dose that can be expected to cause death in 50% of the animals)

is calculated.

Pathology: A gross necropsy is performed on all animals at the end of the observation period

to identify any pathological changes.

Handling, Storage, and Disposal
Proper handling and storage are crucial to maintain the integrity of DBCO-PEG13-DBCO and

to ensure the safety of laboratory personnel.

Safe Handling Workflow
The following diagram outlines the recommended workflow for the safe handling of DBCO-
PEG13-DBCO.
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Safe Handling Workflow for DBCO-PEG13-DBCO

Receiving and Storage

Experiment Preparation

Handling and Use

Waste Disposal

Receive Shipment

Inspect for Damage

Store at -20°C
Protect from Light

Equilibrate to Room Temp.

Weigh in Fume Hood

Dissolve in Anhydrous Solvent
(e.g., DMSO, DMF)

Wear Appropriate PPE:
- Lab Coat

- Safety Goggles
- Gloves

Perform Experiment
in Ventilated Area

Avoid Inhalation of Dust/Vapors Avoid Skin and Eye Contact

Collect Waste in
Labeled Container

Dispose as Chemical Waste
(Follow Institutional & Local Regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of DBCO-PEG13-DBCO.
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Storage Conditions
Temperature: Store at -20°C for long-term stability.

Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent

degradation.

Light: Protect from light.

Moisture: Keep in a dry, desiccated environment.

Disposal
Dispose of DBCO-PEG13-DBCO and its containers in accordance with local, state, and federal

regulations. It should be treated as chemical waste. Avoid release into the environment.

First-Aid and Emergency Procedures
In case of exposure, follow these first-aid measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

In all cases of exposure, seek medical attention.

Conclusion
While a comprehensive, specific safety data sheet for DBCO-PEG13-DBCO is not readily

available, a conservative approach to handling based on the known hazards of structurally

similar compounds is recommended. Researchers should adhere to standard laboratory safety

practices, including the use of appropriate personal protective equipment, and ensure proper

storage and disposal. This technical guide provides a framework for the safe and effective use

of DBCO-PEG13-DBCO in research and development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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